Cas no 188781-16-0 (5-Pyrimidinecarbonyl chloride, 2,4-bis(trifluoromethyl)-)

• Product Name: 5-Pyrimidinecarbonyl chloride, 2,4-bis(trifluoromethyl)-
• CAS No: 188781-16-0
• MF: C₇HClF₆N₂O
• MW: 278.539061307907
• CID: 3842993
• PubChem ID: 10755093
• Update Time: 2025-04-22

5-Pyrimidinecarbonyl chloride, 2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonyl chloride, 2,4-bis(trifluoromethyl)-
• DTXSID401208099
• DS-016300
• RBAGVCLDZXWDJZ-UHFFFAOYSA-N
• 2,4-Bis(trifluoromethyl)-5-pyrimidinecarbonyl chloride
• 188781-16-0
• 2,4-bis(trifluoromethyl)pyrimidine-5-carbonyl Chloride

• Inchi： 1S/C7HClF6N2O/c8-4(17)2-1-15-5(7(12,13)14)16-3(2)6(9,10)11/h1H
• InChI Key： RBAGVCLDZXWDJZ-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=CN=C(C(F)(F)F)N=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 277.9681593Da
• Monoisotopic Mass: 277.9681593Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives